Cas no 55511-07-4 ((-)-Bornyl Ferulate)

(-)-Bornyl Ferulate is a naturally occurring ester derived from the reaction of ferulic acid and (-)-borneol. It exhibits notable antioxidant and anti-inflammatory properties, making it a compound of interest in pharmaceutical and cosmetic research. The chiral (-)-bornyl moiety enhances its bioavailability and stability, while the ferulate component contributes to its free radical-scavenging activity. This compound is particularly valued for its potential in neuroprotective and skin-care applications due to its ability to mitigate oxidative stress. Its lipophilic nature allows for improved membrane permeability, facilitating targeted delivery in formulations. (-)-Bornyl Ferulate is typically synthesized under controlled conditions to ensure high purity and consistency.

(-)-Bornyl Ferulate structure

Product Name:(-)-Bornyl Ferulate

CAS No:55511-07-4

MF:C₂₀H₂₆O₄

MW:330.418046474457

CID:1060223

Update Time:2025-05-27

(-)-Bornyl Ferulate Chemical and Physical Properties

Names and Identifiers

- (-)-Bornyl Ferulate
- 2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, (1S,2R,4S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester
- Inchi： 1S/C20H26O4/c1-19(2)14-9-10-20(19,3)17(12-14)24-18(22)8-6-13-5-7-15(21)16(11-13)23-4/h5-8,11,14,17,21H,9-10,12H2,1-4H3/t14-,17+,20+/m0/s1
- InChI Key： PKAIECBWQZFYRP-JNAXZKDPSA-N
- SMILES： C(O[C@@H]1C[C@@]2([H])C(C)(C)[C@]1(C)CC2)(=O)C=CC1=CC=C(O)C(OC)=C1

Experimental Properties

Density: 1.16±0.1 g/cm3(Predicted)
Melting Point: 95-98°C
Boiling Point: 439.2±30.0 °C(Predicted)
Solubility: 氯仿（微溶）、乙醇（微溶）、乙酸乙酯（微溶）
pka: 8.63±0.20(Predicted)

(-)-Bornyl Ferulate Security Information

Storage Condition：Amber Vial, -20°C Freezer, Under inert atmosphere

(-)-Bornyl Ferulate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B675550-100mg	(-)-Bornyl Ferulate	55511-07-4	100mg	$ 184.00	2023-09-08
TRC	B675550-1g	(-)-Bornyl Ferulate	55511-07-4	1g	$ 1455.00	2023-09-08
MedChemExpress	HY-W706470-1mg	(-)-Bornyl ferulate	55511-07-4	1mg	￥5220	2025-04-16